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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylphenol

Cat. No.: B15202768

Get Quote

Executive Summary & Structural Logic
2-Amino-5-iodo-4-methylphenol is a tetra-substituted benzene derivative.[1] In synthetic

workflows, it is typically generated via the iodination of 2-Amino-4-methylphenol.[1]

To validly identify this compound, one must look for three distinct spectroscopic events:

Retention of the ortho-amino-phenol core (Intramolecular H-bonding).[1]

Appearance of the Carbon-Iodine (C-I) stretching vibration.[1][2]

Transformation of the aromatic substitution pattern from 1,2,4-trisubstituted to 1,2,4,5-

tetrasubstituted (changes in C-H out-of-plane bending).

Structural Functional Group Map
The following diagram outlines the key vibrational nodes associated with the molecule's

structure.
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Figure 1: Functional group mapping to IR vibrational regions.[1]

Comparative Spectral Analysis
The following table contrasts the starting material (Precursor) with the iodinated Target. The

"Shift/Change" column highlights the diagnostic peaks required for product verification.[1]
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Vibrational Mode
Precursor (2-
Amino-4-
methylphenol)

Target (2-Amino-5-
iodo-4-
methylphenol)

Diagnostic Shift /
Change

O-H Stretch
3300–3400 cm⁻¹

(Broad)

3300–3400 cm⁻¹

(Broad)

Retention. Both

compounds exhibit

strong intramolecular

H-bonding between -

OH and -NH₂,

broadening these

peaks significantly.[1]

N-H Stretch
~3350 & 3280 cm⁻¹

(Doublet)

~3350 & 3280 cm⁻¹

(Doublet)

Retention. The

primary amine doublet

remains, often

superimposed on the

O-H shoulder.

C-H Stretch (Alkyl) 2960–2850 cm⁻¹ 2960–2850 cm⁻¹

Retention. Methyl

group C-H vibrations

remain largely

unaffected by the ring

halogenation.

Aromatic C=C 1600, 1510 cm⁻¹ 1590, 1490 cm⁻¹

Minor Shift. The heavy

atom (Iodine) may

cause a slight red-shift

(lower wavenumber)

of the ring breathing

modes due to

increased mass.
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C-H Out-of-Plane

(OOP)

800–860 cm⁻¹ (2

Adjacent H)

860–880 cm⁻¹

(Isolated H)

CRITICAL CHANGE.

The precursor has H's

at C5/C6 (adjacent).

The target has

isolated H's at C3 and

C6.[1] The "adjacent

H" bands will

disappear.[1]

C-I Stretch Absent 500–600 cm⁻¹

NEW PEAK. A

medium-to-strong

band appears in the

far fingerprint region,

confirming iodination.

[1]

Deep Dive: The "Iodine Effect"
The introduction of Iodine at Position 5 is the primary differentiator.[1]

Mass Effect: Iodine is heavy (126.9 amu).[1] This lowers the frequency of the ring vibrations

involving the C-5 carbon.[1]

Fingerprint Region: The C-I bond is weak and polarizable.[1] Its stretching vibration occurs in

the "Far IR" (often <600 cm⁻¹).[1] Note: Standard ZnSe ATR crystals often have a cutoff

around 600 cm⁻¹.[1] To see this peak clearly, a CsI or Diamond ATR or a KBr pellet is

recommended.[1]

Experimental Validation Protocol
To ensure scientific integrity, the following protocol distinguishes the target from common

impurities (unreacted precursor or over-iodinated byproducts).

Method: KBr Pellet Transmission Spectroscopy
Why KBr? Transmission mode avoids the low-frequency cutoff of standard ATR crystals,

ensuring the C-I stretch (500–600 cm⁻¹) is visible.[1]
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Step-by-Step Protocol:

Sample Prep:

Take ~1-2 mg of the dry solid (2-Amino-5-iodo-4-methylphenol).[1]

Mix with ~100 mg of spectroscopic grade KBr (Potassium Bromide).[1]

Grind to a fine powder using an agate mortar and pestle (particle size < 2 µm to avoid

scattering).[1]

Pellet Formation:

Place powder in a die set.[1]

Apply 8–10 tons of pressure for 2 minutes under vacuum (to remove moisture).[1]

Result: A transparent/translucent disc.[1]

Acquisition:

Range: 4000 cm⁻¹ to 400 cm⁻¹.[1]

Resolution: 4 cm⁻¹.[1]

Scans: 32 or 64.

Validation Logic (Self-Check):

Check 1: Is there a broad band at 3300 cm⁻¹? -> Yes (Confirm Phenol/Amine).[1]

Check 2: Is there a peak at ~550 cm⁻¹? -> Yes (Confirm Iodine).[1]

Check 3: Are the bands at 800–820 cm⁻¹ (adjacent hydrogens) absent? -> Yes (Confirm

substitution at C5).

Analytical Workflow Diagram
This workflow illustrates the decision tree for validating the synthesis of the target molecule.
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Figure 2: Step-by-step logic for IR validation of the iodinated product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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